Cas no 392324-15-1 (4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-ethoxyphenyl)benzamide)

• Product Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-ethoxyphenyl)benzamide
• CAS No: 392324-15-1
• MF: C₂₂H₂₈N₂O₄S
• MW: 416.533724784851
• CID: 6202985
• PubChem ID: 4523889
• Update Time: 2025-05-20

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-ethoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-ethoxyphenyl)benzamide
• 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(3-ethoxyphenyl)benzamide
• 392324-15-1
• SR-01000442311
• CCG-315366
• Oprea1_162289
• AKOS024577708
• F0440-0292
• SR-01000442311-1
• 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(3-ethoxyphenyl)benzamide

• Inchi： 1S/C22H28N2O4S/c1-4-28-20-7-5-6-19(13-20)23-22(25)18-8-10-21(11-9-18)29(26,27)24-14-16(2)12-17(3)15-24/h5-11,13,16-17H,4,12,14-15H2,1-3H3,(H,23,25)
• InChI Key： ZDJRJUVVRJQPCG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC=C(C=2)OCC)=O)=CC=1)(N1CC(C)CC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 416.17697855g/mol
• Monoisotopic Mass: 416.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-ethoxyphenyl)benzamide

4-(3,5-Dimethylpiperidin-1-yl)sulfonyl-N-(3-ethoxyphenyl)benzamide (CAS No. 392324-15-1)

4-(3,5-Dimethylpiperidin-1-yl)sulfonyl-N-(3-ethoxyphenyl)benzamide (CAS No. 392324-15-1) is a complex organic compound with a unique chemical structure that has garnered attention in the fields of medicinal chemistry and materials science. This compound is characterized by its sulfonamide group, which is a key functional group in many pharmaceutical agents, and its aromatic amide moiety, which contributes to its potential biological activity. The molecule also features a piperidine ring substituted with methyl groups at positions 3 and 5, adding to its structural complexity and potential for diverse applications.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to modulate enzyme activity and receptor binding. The benzamide portion of this compound further enhances its potential as a substrate for enzymatic reactions or as a component in bioconjugation strategies. Researchers have explored the synthesis of this compound through various routes, including multi-component reactions and stepwise coupling strategies, which have improved the efficiency and scalability of production methods.

The aromatic substituents on the benzamide and piperidine rings play a significant role in determining the compound's physicochemical properties. The ethoxy group on the phenyl ring, for instance, introduces electron-donating effects that can influence the compound's solubility and stability. This makes it particularly suitable for applications in drug delivery systems where controlled release and bioavailability are critical.

One of the most promising areas of research involving this compound is its potential as a modulator of kinase activity. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary studies suggest that 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-ethoxyphenyl)benzamide may exhibit inhibitory effects on specific kinase targets, making it a candidate for further preclinical evaluation.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The combination of its aromatic rings and sulfur-containing functional groups makes it a potential candidate for use in organic electronics or as a component in advanced polymer materials. Researchers have explored its ability to act as a π-conjugated system, which could enhance the electronic properties of materials used in flexible electronics or photovoltaic devices.

The synthesis of CAS No. 392324-15-1 involves multiple steps that require precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the sulfonamide bond through nucleophilic substitution reactions and the coupling of the benzamide group using activating agents such as carbonyl diimides. Recent advancements in catalytic methods have further optimized these processes, reducing production costs and minimizing environmental impact.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its safety profile. Studies have shown that under aerobic conditions, the compound undergoes hydrolytic cleavage at the sulfonamide bond, leading to the formation of less complex byproducts that are more readily biodegradable. This information is essential for regulatory compliance and ensuring sustainable practices in chemical manufacturing.

In conclusion, 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-ethoxyphenyl)benzamide (CAS No. 392324-15-1) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure positions it as a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and functions, this compound is poised to make significant contributions to both academic and industrial advancements.